Cas no 1806047-98-2 (2-(Difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 2-(Difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1806047-98-2
• MF: C₉H₆F₅NO₄
• MW: 287.140260219574
• CID: 4831692
• Update Time: 2025-05-20

2-(Difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H6F5NO4/c10-8(11)7-3(1-6(17)18)4(2-5(16)15-7)19-9(12,13)14/h2,8H,1H2,(H,15,16)(H,17,18)
• InChI Key： WQEGIZBPEJAMSA-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC(=O)O)C(=CC(N1)=O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 466
• XLogP3: 0.7
• Topological Polar Surface Area: 75.6

Additional information on 2-(Difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-acetic acid

2-(Difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-acetic Acid: A Comprehensive Overview

2-(Difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-acetic acid, identified by the CAS registry number 1806047-98-2, is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound belongs to the class of pyridine derivatives, which are known for their versatile chemical properties and wide-ranging applications.

The molecular structure of this compound is characterized by a pyridine ring substituted with several functional groups: a difluoromethyl group at position 2, a hydroxyl group at position 6, a trifluoromethoxy group at position 4, and an acetic acid moiety at position 3. These substituents contribute to the compound's unique chemical reactivity and biological activity. The presence of fluorine atoms in both the difluoromethyl and trifluoromethoxy groups enhances the compound's stability and lipophilicity, making it an attractive candidate for drug design.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-acetic acid as a lead compound in the development of novel therapeutic agents. For instance, researchers have explored its role in modulating key enzymes involved in metabolic disorders, such as diabetes and obesity. The compound's ability to inhibit specific kinase pathways has shown promise in preclinical models, suggesting its potential as an anti-inflammatory or anti-cancer agent.

In the agricultural sector, this compound has been investigated for its pesticidal properties. Its ability to disrupt insect hormone signaling pathways makes it a potential candidate for developing eco-friendly pesticides that target specific pest species without harming beneficial insects or the environment. Field trials have demonstrated its efficacy against major agricultural pests, such as aphids and caterpillars, with minimal adverse effects on non-target organisms.

The synthesis of 2-(Difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-acetic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution to introduce the functional groups. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is crucial for optimizing its pharmacokinetic properties.

From an environmental perspective, the stability and biodegradability of this compound are critical factors influencing its application in agrochemicals and pharmaceuticals. Studies have shown that it exhibits moderate persistence in soil and water systems, with degradation pathways involving microbial activity and hydrolysis. These findings underscore the importance of responsible use and disposal to minimize ecological impact.

In conclusion, 2-(Difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-acetic acid represents a valuable addition to the arsenal of bioactive compounds available for drug discovery and agricultural applications. Its unique chemical properties, coupled with recent research advancements, position it as a promising candidate for future development into safe and effective therapeutic and pesticidal agents.